4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-cyclohexyl-N-(oxolan-2-ylmethyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C16H29N3OS/c21-16(17-13-15-7-4-12-20-15)19-10-8-18(9-11-19)14-5-2-1-3-6-14/h14-15H,1-13H2,(H,17,21)
• InChI Key: LUIBZECSVIQKIW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2CCN(CC2)C(=S)NCC3CCCO3
• Molecular Formula: C16H29N3OS
• Molecular Weight: 311.5 g/mol

Description

4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide, also known as CPPC, is a chemical compound that has received attention in scientific research due to its potential therapeutic applications. CPPC is a piperazine derivative that has been synthesized through a multi-step process.

Mechanism of Action

The exact mechanism of action of 4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide is not fully understood, but it is believed to act on various molecular targets in the body. 4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide has been shown to inhibit the activity of certain enzymes and receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide has been shown to have various biochemical and physiological effects in the body. In animal studies, 4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide has been shown to increase levels of certain neurotransmitters in the brain, which may contribute to its neuroprotective effects. 4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide has also been shown to decrease levels of certain inflammatory markers in the body, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide in lab experiments is its potential therapeutic applications in various fields of research. Another advantage is its relatively simple synthesis method, which makes it accessible for researchers. One limitation of using 4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide in lab experiments is its limited availability, which may make it difficult for researchers to obtain.

Future Directions

There are several future directions for research on 4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide. One direction is to further investigate its potential therapeutic applications in various fields, including neuroscience, oncology, and infectious diseases. Another direction is to further understand its mechanism of action and molecular targets in the body. Additionally, future research could focus on developing more efficient synthesis methods for 4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide and exploring its potential use as a drug candidate.

Scientific Research Applications

4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide has been studied for its potential therapeutic applications in various fields of research, including neuroscience, oncology, and infectious diseases. In neuroscience, 4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In oncology, 4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide has been shown to inhibit the growth of cancer cells and may be useful in the development of new cancer therapies. In infectious diseases, 4-cyclohexyl-N-(tetrahydro-2-furanylmethyl)-1-piperazinecarbothioamide has been shown to have antiviral and antibacterial properties and may be useful in the treatment of viral and bacterial infections.